![molecular formula C20H20F3N3O2S B2638980 3-(benzylsulfanyl)-5-(2,2-dimethoxyethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole CAS No. 477850-87-6](/img/structure/B2638980.png)
3-(benzylsulfanyl)-5-(2,2-dimethoxyethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole
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Overview
Description
Synthesis Analysis
The synthesis of such a molecule would likely involve several steps, each introducing a different functional group. For example, the benzylsulfanyl group could potentially be introduced via a nucleophilic substitution reaction . The trifluoromethyl group could be introduced using a trifluoromethylation reagent .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms, which can participate in hydrogen bonding and other intermolecular interactions .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The benzylsulfanyl group could potentially undergo oxidation to form a sulfone . The trifluoromethyl group is generally quite stable but could potentially undergo reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase its lipophilicity, potentially improving its ability to cross biological membranes .Scientific Research Applications
Synthesis and Transformation
- Novel triazolo[1,5-a]triazin-7-ones were synthesized from 3-amino-5-sulfanyl-1,2,4-triazole, involving alkylation, reaction with chloroformate, and condensation processes. Oxidation of the thioether moiety led to 2-(benzylsulfonyl)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-ones, demonstrating a mechanism for triazinone ring opening and yielding highly functionalized [1,2,4]triazoles (Heras, Font, Linden, & Villalgordo, 2003).
Tautomerism and Complexing Agents
- The study of tautomerism in 3-(2-hydroxyethylsulfanyl)-1H-1,2,4-triazoles revealed the existence of these compounds as specific triazole tautomers. They were found to be protonated at the nitrogen atom in the triazole ring, indicating their role as complexing agents and demonstrating a balance between neutral and protonated species (Buzykin, Mironova, Nabiullin, Azancheev, Avvakumova, Rizvanov, Gubaidullin, Litvinov, & Syakaev, 2008).
Antioxidative Activity
- S-substituted derivatives of 3-[2-[(4-methylphenyl)amino]ethyl]-4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thiones exhibited notable antioxidative activity. One derivative showed antioxidant activity 2.5 times higher than the antibiotic control, highlighting the potential of these compounds in antioxidative applications (Tumosienė, Jonuškienė, Kantminienė, & Beresnevičius, 2014).
Antimicrobial Evaluation
- Fused heterocyclic [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives, incorporating the diphenylsulfone moiety, were synthesized and evaluated for their antimicrobial activities. Some compounds in this series exhibited promising antimicrobial properties, demonstrating their potential in addressing microbial resistance (Almajan, Barbuceanu, Bancescu, Saramet, Saramet, & Draghici, 2010).
Cytotoxic and Antimicrobial Activity
- The synthesis of 6-aryl-3-[4-(methylsulfonyl)benzyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines and their evaluation for cytotoxic, antibacterial, and antifungal activity highlighted some derivatives with promising biological activity. This points to their potential use in developing new therapeutic agents (Sumangala, Poojary, Chidananda, Arulmoli, & Shenoy, 2012).
Mechanism of Action
Mode of Action
The mode of action would depend on the specific targets of the compound. For example, the trifluoromethyl group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Biochemical Pathways
Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Compounds with similar functional groups are often involved in redox reactions .
Future Directions
properties
IUPAC Name |
3-benzylsulfanyl-5-(2,2-dimethoxyethyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N3O2S/c1-27-18(28-2)12-17-24-25-19(29-13-14-7-4-3-5-8-14)26(17)16-10-6-9-15(11-16)20(21,22)23/h3-11,18H,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGTSFTGSSPQDJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)SCC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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